Cas no 85819-03-0 (piperidine-2,4-dicarboxylic acid)

• Product name: piperidine-2,4-dicarboxylic acid
• CAS No: 85819-03-0
• MF: C₇H₁₁NO₄
• MW: 173.166542291641
• CID: 991069
• PubChem ID: 135104

piperidine-2,4-dicarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2,4-piperidinedicarboxylic acid
• piperidine-2,4-dicarboxylic acid
• DTXSID601006396
• SCHEMBL4841462
• SB41845
• 84211-45-0
• 2,4-Piperidinedicarboxylicacid
• FT-0685239
• AKOS006318713
• SB42226
• CS-0456438
• J-507261
• 2,4-cis-Piperidine-2,4-dicarboxylic acid
• 2,4-Piperidine dicarboxylate
• 85819-03-0

• MDL： MFCD12026391
• Inchi： InChI=1S/C7H11NO4/c9-6(10)4-1-2-8-5(3-4)7(11)12/h4-5,8H,1-3H2,(H,9,10)(H,11,12)
• InChI Key： WXUOEIRUBILDKO-UHFFFAOYSA-N
• SMILES： C1CNC(CC1C(=O)O)C(=O)O

Computed Properties

• Exact Mass: 173.06880783g/mol
• Monoisotopic Mass: 173.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.8
• Topological Polar Surface Area: 86.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on piperidine-2,4-dicarboxylic acid

2,4-Piperidinedicarboxylic Acid (CAS 85819-03-0): Properties, Applications, and Research Insights

2,4-Piperidinedicarboxylic acid (CAS 85819-03-0) is a versatile organic compound with a growing presence in pharmaceutical and chemical research. This bicyclic dicarboxylic acid derivative features a piperidine core structure, making it valuable for drug discovery and material science applications. Researchers frequently search for "2,4-piperidinedicarboxylic acid synthesis" and "85819-03-0 applications," reflecting its importance in modern chemistry.

The molecular structure of 2,4-piperidinedicarboxylic acid contains both amine and carboxylic acid functional groups, enabling diverse chemical transformations. This bifunctional nature explains why queries like "piperidine dicarboxylic acid derivatives" and "CAS 85819-03-0 reactivity" appear frequently in scientific literature searches. The compound typically appears as a white crystalline powder with good solubility in polar organic solvents, properties that contribute to its utility in various synthetic pathways.

In pharmaceutical applications, 2,4-piperidinedicarboxylic acid serves as a key building block for neurological drugs and enzyme inhibitors. Recent studies exploring "piperidine-based drug candidates 2024" highlight its role in developing treatments for neurodegenerative diseases. The compound's rigid bicyclic structure provides conformational restraint that enhances binding affinity to biological targets, making it particularly valuable in medicinal chemistry programs.

The material science field has shown increasing interest in 85819-03-0 for creating novel polymers and coordination complexes. Researchers investigating "metal-organic frameworks using piperidine derivatives" have utilized this compound as a linker molecule. Its ability to form stable complexes with transition metals while maintaining structural integrity under various conditions makes it attractive for advanced material design.

From a synthetic chemistry perspective, 2,4-piperidinedicarboxylic acid offers multiple sites for selective functionalization. Common modification strategies focus on the "carboxyl groups at positions 2 and 4," allowing for the creation of amides, esters, or other derivatives. This flexibility explains the growing number of patents referencing "CAS 85819-03-0 derivatives" in recent years.

Analytical characterization of 2,4-piperidinedicarboxylic acid typically involves techniques like NMR spectroscopy, mass spectrometry, and X-ray crystallography. The compound's well-defined spectral signatures make it relatively easy to identify, contributing to its popularity in method development studies. Researchers often search for "85819-03-0 NMR data" or "piperidinedicarboxylic acid characterization" when working with this material.

Recent advancements in green chemistry have explored more sustainable routes to synthesize 2,4-piperidinedicarboxylic acid. Emerging topics like "catalytic synthesis of piperidine derivatives" and "biocatalytic approaches to dicarboxylic acids" reflect the compound's relevance in environmentally conscious research. These developments align with the pharmaceutical industry's push toward greener synthetic methodologies.

The commercial availability of CAS 85819-03-0 has expanded significantly in recent years, with suppliers offering various purity grades. Market analyses show increasing demand for "high-purity piperidinedicarboxylic acids" as research applications diversify. Proper handling and storage recommendations for this compound emphasize protection from moisture and extreme temperatures to maintain stability.

Future research directions for 2,4-piperidinedicarboxylic acid may include exploration of its chiral properties and development of asymmetric synthesis methods. The compound's potential in creating "stereoselective catalysts" and "chiral auxiliaries" represents an active area of investigation. As synthetic methodologies advance, new applications for this versatile building block continue to emerge across multiple scientific disciplines.